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Compound of Interest

Compound Name: PFN-Br

Cat. No.: B15286402

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemicals like PFN-Br are paramount for maintaining a safe and
compliant laboratory environment. While PFN-Br is not classified as a hazardous substance
under Regulation (EC) No. 1272/2008, responsible disposal is crucial to prevent environmental
contamination and ensure workplace safety.[1] This guide provides essential information on the
proper disposal procedures for PFN-Br.

Chemical and Physical Properties of PFN-Br

A thorough understanding of a substance's properties is the first step toward safe handling and
disposal. The following table summarizes the key characteristics of PFN-Br.
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Property

Value

Full Chemical Name

Poly(9,9-bis(3'-(N,N-dimethyl)-N-
ethylammoinium-propyl-2,7-fluorene)-alt-2,7-
(9,9-dioctylfluorene))dibromide[1][2]

Synonyms

PFN-bromide, PFNBI[1][2]

CAS Number

889672-99-5[1][2][3][4][5]

Molecular Formula

(CseHsoN2Br2)n[1][4]1[5]

Appearance Beige to yellow solid[4]
Melting Point >200 °C[1][4]

N Soluble in DMF, DMSO, alcohol, and water.
Solubility

Insoluble in chloroform.[4]

Hazard Classification

Not a hazardous substance or mixture
according to Regulation (EC) No. 1272/2008.[1]

PFN-Br Disposal Workflow

The following diagram outlines the recommended step-by-step procedure for the proper

disposal of PFN-Br waste. This workflow is designed to ensure that all safety and regulatory

considerations are met.
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Waste Preparation

Start: PFN-Br Waste Generated

[ Select a designated, labeled, and compatible chemical waste container. ]

'

[Carefully transfer PFN-Br waste into the container.]

[Securely seal the container. ]

Documentatipn & Storage

[Label the container with 'PFN-Br Waste' and any other required information.]

'

[Store the sealed container in a designated chemical waste storage area.]

Disgosal

[Contact your institution's Environmental Health & Safety (EHS) office for pickup.]

Follow EHS instructions for final disposal.

Click to download full resolution via product page

A flowchart detailing the step-by-step process for the safe disposal of PFN-Br waste.
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Detailed Disposal Protocol

While PFN-Br is not classified as hazardous, it should be treated as a chemical waste product
and disposed of through the appropriate channels. Do not dispose of PFN-Br down the drain or
in regular solid waste.

Step 1: Waste Segregation and Collection

¢ Solid Waste: Collect solid PFN-Br waste, including contaminated personal protective
equipment (PPE) such as gloves and weighing papers, in a designated and clearly labeled
chemical waste container. The container should be made of a material compatible with the
chemical.

o Solution Waste: If PFN-Br is in a solvent, collect it in a labeled, sealable, and appropriate
liquid chemical waste container. Be mindful of chemical compatibility; do not mix
incompatible waste streams.

Step 2: Container Labeling
o Clearly label the waste container with "PFN-Br Waste" and include the full chemical name.

« If dissolved in a solvent, list all constituents and their approximate concentrations on the
label.

» Follow your institution's specific labeling requirements, which may include the date,
researcher's name, and laboratory location.

Step 3: Storage

o Store the sealed waste container in a designated and well-ventilated chemical waste storage

area.
o Ensure the storage area is away from general laboratory traffic and incompatible materials.
Step 4: Final Disposal

» Contact your institution's Environmental Health and Safety (EHS) or equivalent department
to arrange for the pickup and disposal of the chemical waste.
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» Always follow the specific procedures and guidelines provided by your institution for
chemical waste disposal.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of PFN-Br, contributing to a secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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